
H-Val-Obzl.HCl chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-Val-Obzl.HCl

Cat. No.: B555167 Get Quote

An In-depth Technical Guide to L-Valine Benzyl Ester Hydrochloride (H-Val-Obzl.HCl)

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of L-Valine Benzyl Ester Hydrochloride (H-Val-Obzl.HCl), a critical amino acid

derivative. The information is tailored for researchers, scientists, and professionals involved in

peptide synthesis, drug development, and organic chemistry.

Core Chemical Properties and Structure
H-Val-Obzl.HCl is a derivative of the essential amino acid L-valine, featuring a benzyl ester

protecting group on its carboxyl terminus and supplied as a hydrochloride salt.[1][2] This

structure makes it a valuable building block in various synthetic processes.[3] It typically

appears as a white to off-white crystalline powder.[4]

Structural Information
IUPAC Name: benzyl (2S)-2-amino-3-methylbutanoate;hydrochloride[5]

Synonyms: H-Val-OBzl.HCl, L-Valine benzyl ester hydrochloride, Val-OBzl HCl[5][6]

Chemical Formula: C₁₂H₁₈ClNO₂[5]

SMILES: CC(C)--INVALID-LINK--OCC1=CC=CC=C1)N.Cl[5]

InChIKey: ZIUNABFUHGBCMF-MERQFXBCSA-N[5]
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Physicochemical Data
The quantitative properties of H-Val-Obzl.HCl are summarized in the table below for easy

reference.

Property Value Source

CAS Number 2462-34-2 [1][5][7]

Molecular Weight 243.73 g/mol [5][8]

Melting Point 138°C [9]

Appearance
White to off-white crystalline

powder
[4]

Purity (Typical) ≥97% (HPLC) [1][2]

Solubility Soluble in water [9]

Optical Rotation -10° (c=2 in water) [9]

Applications in Research and Drug Development
H-Val-Obzl.HCl is a versatile compound with significant applications in the pharmaceutical and

biochemical industries.[3]

Peptide Synthesis: Its most prominent role is as a protected amino acid in both solid-phase

and solution-phase peptide synthesis.[1] The benzyl ester group effectively protects the C-

terminus, allowing for controlled, stepwise elongation of the peptide chain while preventing

unwanted side reactions.[2]

Pharmaceutical Intermediate: The compound is a crucial intermediate in the synthesis of

complex active pharmaceutical ingredients (APIs). A notable example is its use in the

manufacturing of Valsartan, an angiotensin II receptor blocker used to treat hypertension and

heart failure.[4]

Drug Development: Its structure can be modified to enhance the bioavailability of drug

candidates, making it a valuable component in creating more effective medications.[3]
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Chiral Synthon: In organic synthesis, it serves as a chiral building block, preserving the

inherent stereochemistry of L-valine for the construction of enantiomerically pure complex

molecules.[1][10]

Metabolism Research: Researchers utilize this derivative in studies of amino acid

metabolism to better understand metabolic pathways and their roles in health and disease.

[2][3]

Experimental Protocols
While specific experimental parameters are highly dependent on the reaction context, this

section outlines the general methodologies for the characterization and use of H-Val-Obzl.HCl.

General Characterization Protocol
To confirm the identity and purity of H-Val-Obzl.HCl, a combination of analytical techniques is

typically employed.

High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the

compound, often requiring a result of ≥97% or higher for use in synthesis.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the chemical structure by analyzing the chemical shifts and coupling constants of the

protons and carbons, ensuring they match the expected structure of L-valine benzyl ester.

Fourier-Transform Infrared Spectroscopy (FTIR): This technique is used to identify the

presence of key functional groups. A general protocol involves scanning the sample in the

range of 4000–400 cm⁻¹.[11] Expected peaks would correspond to N-H stretches from the

amine hydrochloride, C=O stretch from the ester, and aromatic C-H and C=C stretches from

the benzyl group.

Mass Spectrometry (MS): Provides the mass-to-charge ratio of the molecule, confirming its

molecular weight.

General Workflow for Use in Solid-Phase Peptide
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H-Val-Obzl.HCl is used as a building block after the initial amino acid has been anchored to a

solid support (resin). The following workflow illustrates its incorporation into a growing peptide

chain.
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Start: Resin with N-terminus
protected amino acid

Step 1: N-terminus Deprotection
(e.g., with Piperidine)

Wash Resin

Step 2: Coupling Reaction
Add H-Val-Obzl.HCl,

coupling agents (e.g., HBTU/DIEA)

Wash Resin

Repeat Deprotection-Coupling Cycle
for subsequent amino acids

Final Step: Cleavage
Cleave peptide from resin and

remove side-chain protecting groups

Purified Peptide
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Caption: Workflow for incorporating H-Val-Obzl.HCl in Solid-Phase Peptide Synthesis (SPPS).
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This diagram illustrates the fundamental cycle where the protecting group on the resin-bound

peptide is removed, followed by the coupling of the next amino acid in the sequence, in this

case, H-Val-Obzl.HCl. This cycle is repeated until the desired peptide is synthesized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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